2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: 2-ethylsulfonyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C22H24FN3O4S2.ClH/c1-2-32(28,29)20-6-4-3-5-17(20)21(27)26(10-9-25-11-13-30-14-12-25)22-24-18-8-7-16(23)15-19(18)31-22;/h3-8,15H,2,9-14H2,1H3;1H
• InChI Key: FSMLIZJBHTWIEJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CCN2CCOCC2)C3=NC4=C(S3)C=C(C=C4)F.Cl
• Molecular Formula: C22H25ClFN3O4S2
• Molecular Weight: 514.0 g/mol
• CAS No.: 1215454-64-0

Description

2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClFN3O4S2 and its molecular weight is 514.03. The purity is usually 95%.
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Scientific Research Applications

Disposition and Metabolism in Drug Development

Compounds with complex molecular structures, such as the one mentioned, often undergo detailed pharmacokinetic studies to understand their disposition and metabolism within biological systems. For example, the study by Renzulli et al. (2011) on the orexin 1 and 2 receptor antagonist SB-649868 illustrates how novel compounds are characterized in terms of their absorption, distribution, metabolism, and excretion (ADME) profiles (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011). Such studies are crucial for developing new medications, as they inform dosage forms, dosing schedules, and potential drug-drug interactions.

Target Receptor Studies and Mechanism of Action

Understanding the mechanism of action through which a chemical compound exerts its biological effects is fundamental. Research often focuses on identifying target receptors and elucidating the pathway interactions. The development of radioligands for PET to quantify metabotropic glutamate subtype 5 (mGluR5) receptors, as discussed by Brown et al. (2008), is an example of how novel compounds can be utilized to explore and quantify receptor density in various pathological conditions (Brown, Kimura, Zoghbi, Siméon, Liow, Kreisl, Taku, Fujita, Pike, & Innis, 2008). Similar studies could potentially apply to the compound if it has affinity and specificity for certain neurological receptors.

Environmental and Occupational Health

Chemicals with specific structures, such as sulfonamides or benzamides, are also of interest in environmental and occupational health studies. Shaw et al. (2013) investigated the exposure of firefighters to various contaminants, including polybrominated diphenyl ethers (PBDEs) and polychlorinated biphenyls (PCBs), highlighting the importance of monitoring exposure to hazardous substances in specific populations (Shaw, Berger, Harris, Yun, Wu, Liao, Blum, Stefani, & Kannan, 2013). Research on 2-(ethylsulfonyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride could explore its environmental stability, potential bioaccumulation, and effects on human health if it is used or produced industrially.